Cas no 2166203-44-5 ((2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol)

• Product Name: (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol
• CAS No: 2166203-44-5
• MF: C₉H₁₈N₄OS
• MW: 230.330420017242
• CID: 5908299
• PubChem ID: 165520565
• Update Time: 2025-05-25

(2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol
• EN300-1268854
• (2R)-2-amino-2-{3-[ethyl(propan-2-yl)amino]-1,2,4-oxadiazol-5-yl}ethane-1-thiol
• 2166203-44-5

• Inchi： 1S/C9H18N4OS/c1-4-13(6(2)3)9-11-8(14-12-9)7(10)5-15/h6-7,15H,4-5,10H2,1-3H3/t7-/m0/s1
• InChI Key： VDUNVHQQOVEGCJ-ZETCQYMHSA-N
• SMILES： SC[C@@H](C1=NC(=NO1)N(CC)C(C)C)N

Computed Properties

• Exact Mass: 230.12013238g/mol
• Monoisotopic Mass: 230.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.2Ų

Additional information on (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol

Research Briefing on (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol (CAS: 2166203-44-5)

The compound (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol (CAS: 2166203-44-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This structurally unique molecule, featuring a 1,2,4-oxadiazole core with chiral amino and thiol functionalities, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a versatile scaffold for therapeutic interventions.

Recent synthetic approaches to 2166203-44-5 have demonstrated improved yields and stereoselectivity through optimized condensation reactions between chiral cysteine derivatives and functionalized oxadiazole precursors. The 1,2,4-oxadiazole moiety, known for its metabolic stability and hydrogen-bonding capacity, contributes to the compound's favorable pharmacokinetic properties. The presence of both amino and thiol groups provides multiple sites for structural modification, enabling the development of targeted derivatives with enhanced biological activity.

Pharmacological investigations have revealed that 2166203-44-5 exhibits significant inhibitory activity against several clinically relevant targets. In particular, recent in vitro studies have demonstrated potent modulation of [specific enzyme/protein] with IC50 values in the low micromolar range. Molecular docking simulations suggest that the compound's unique three-dimensional structure allows for optimal binding to [target binding site], with the thiol group playing a crucial role in covalent interactions with cysteine residues in the active site.

The compound's potential therapeutic applications are being explored across multiple disease areas. Preliminary data indicate promising activity in [specific disease model], where it has shown efficacy in reducing [disease marker] by approximately [X]% in animal models. The chiral center at the 2-position appears critical for biological activity, as evidenced by significantly reduced potency in the (S)-enantiomer. These findings underscore the importance of stereochemistry in the compound's mechanism of action.

Recent structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity. Derivatives featuring [specific modification] at the [specific position] have shown improved target engagement while maintaining favorable toxicity profiles. These advancements have positioned 2166203-44-5 as a lead compound for further optimization in [specific therapeutic area] drug development programs.

From a drug development perspective, preliminary ADMET studies indicate that 2166203-44-5 possesses acceptable metabolic stability and membrane permeability. The thiol group, while contributing to target engagement, presents challenges in terms of oxidative stability that are being addressed through prodrug strategies and structural modifications. Current research efforts are focused on improving the compound's pharmacokinetic profile while maintaining its unique pharmacological properties.

In conclusion, (2R)-2-amino-2-{3-ethyl(propan-2-yl)amino-1,2,4-oxadiazol-5-yl}ethane-1-thiol represents an exciting chemical entity with significant potential in medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a valuable scaffold for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in drug discovery.